![molecular formula C8H12O5 B094831 Diethyl oxalacetate CAS No. 108-56-5](/img/structure/B94831.png)
Diethyl oxalacetate
Overview
Description
Diethyl oxalacetate (DEA) is a chemical compound used in a variety of scientific research applications. It is a colorless, odorless, and water-soluble compound with a molecular weight of 134.09 g/mol. DEA is used in various biochemical and physiological experiments, and its mechanism of action has been studied in detail.
Scientific Research Applications
Synthesis of Organic Compounds : Diethyl oxalacetate is utilized in the synthesis of organic compounds. For example, it has been used in the synthesis of 1-Phenyl-3-carbethoxy-5-pyrazolone, where sodium this compound is prepared by Claisen condensation and then reacted with phenyl hydrazine (Yang Gui-qiu, 2008). Similarly, this compound is synthesized using ethyl acetate and diethyl oxalate under optimized reaction conditions, leading to the preparation of sodium this compound (Yuhe Xiu, 2002).
Electrochemical Studies : In the context of electroanalytical chemistry, this compound has been studied for its reduction behavior. It undergoes polarographic reduction, exhibiting different reduction waves depending on its keto and enol forms (J. Kozłowski & P. Zuman, 1987).
Biochemical Research : this compound is explored in biochemical research. For example, it's used in the study of oxalacetate acetylhydrolase (OAH), a virulence factor in the chestnut blight fungus (Chen Chen et al., 2010).
Dye-Sensitized Solar Cells : this compound has been applied as an effective additive in dye-sensitized solar cells (DSSCs), improving their efficiency (Malihe Afrooz & H. Dehghani, 2015).
Catalysis and Chemical Synthesis : It's also utilized in chemical synthesis processes. For instance, the synthesis of diethyl oxalate catalyzed by rare earth composite solid superacid under microwave radiation shows that this compound can be efficiently produced with high catalytic activity (Xu An-wu, 2009).
Material Science : In material science, this compound is used in the formulation and application parameters of microgrouts in calcium carbonate systems, demonstrating its utility in conservation treatments (J. Porter, C. Pasian & M. Secco, 2020).
Safety and Hazards
Diethyl oxalacetate is harmful if swallowed and toxic in contact with skin . It causes serious eye irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Future Directions
Mechanism of Action
Target of Action
Diethyl oxalacetate, also known as diethyl 2-oxobutanedioate, is a chemical compound used in various biochemical reactions. It is often used as a reagent in the synthesis of other compounds, indicating its role in facilitating chemical reactions .
Mode of Action
For instance, it can be used to synthesize spiro[indoline-3,4′-pyrano[2,3-c]pyrazole derivatives via a one-pot reaction with isatins, malononitrile, and hydrazine hydrate . It can also react with various aldehydes and primary amines to produce 2,3-dioxo-4-carboxy-5-substituted pyrrolidines .
Biochemical Pathways
It participates in gluconeogenesis, the urea cycle, the glyoxylate cycle, amino acid synthesis, fatty acid synthesis, and the citric acid cycle .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific reactions it is involved in. As a reagent, it contributes to the synthesis of various compounds, which can have diverse effects depending on their structure and function .
Biochemical Analysis
Biochemical Properties
Diethyl oxalacetate is involved in numerous biochemical reactions. It interacts with enzymes, proteins, and other biomolecules. For instance, it can be used as a reagent to synthesize spiro[indoline-3,4′-pyrano[2,3-c]pyrazole derivatives via a one-pot reaction with isatins, malononitrile, and hydrazine hydrate . It can also react with various aldehydes and primary amines to produce 2,3-dioxo-4-carboxy-5-substituted pyrrolidines .
Cellular Effects
The effects of this compound on cells and cellular processes are complex and multifaceted. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of this compound involves its interactions with biomolecules at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors, and can affect metabolic flux or metabolite levels
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve interactions with transporters or binding proteins
properties
IUPAC Name |
diethyl 2-oxobutanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O5/c1-3-12-7(10)5-6(9)8(11)13-4-2/h3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDXYSCUOABNLIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60148351 | |
Record name | Diethyl 2-oxobutanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60148351 | |
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Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Oily liquid; [Merck Index] Clear colorless to slightly yellow liquid; [TCI America MSDS] | |
Record name | Diethyl oxalacetate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20589 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
108-56-5 | |
Record name | Diethyl oxalacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108-56-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl oxalacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000108565 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Diethyl oxalacetate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=68476 | |
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Record name | Diethyl 2-oxobutanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60148351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl oxalacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.268 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DIETHYL OXALACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/15S56468G7 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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